Cas no 1120-71-4 (1,3-Propanesultone)

1,3-Propanesultone Properties

Names and Identifiers

• 1,2-Oxathiolane 2,2-dioxide
• 3-Hydroxy-1-propanesulfonic acid (gamma) sultone
• 1,3-Propanesultone
• 1,2-Oxathiolane-2,2-dioxide
• 3-Hydroxy-1-propanesulphonic acid gamma-sultone
• 1,2-OXATHIOLANE 2,2-DIOXIDE (1,3-PROPANE SULTONE)
• 3-Hydroxy-1-propanesulfonic acid gamma-sultone
• Propane sultone
• 1,3-PS
• 2-Mercapto thiazoline
• 1,3-propanesulfonate
• 1,3-Propanesulfone
• 1,3-Propansulton
• 1,3-propyl sultone
• C sultone
• Propyl Sultone
• 3-Hydroxypropanesulfonic acid γ-sultone
• 1,3-PROPANE SULTONE
• 1,2-Oxathiolane, 2,2-dioxide
• Propanesultone
• RCRA waste number U193
• .gamma.-Propane sultone
• oxathiolane 2,2-dioxide
• 1,2-Oxathrolane 2,2-dioxide
• 3-Hydroxy-1-propanesulphonic acid sultone
• L6NTK7VJX9
• RCRA waste no. U193
• FSSPGSAQUIYDCN-UHFFFAOYSA-N
• 1-Prop
• 1,2-Oxathiolane 2,2-Dioxide
• NSC42386
• BRN 0109782
• Tox21_201419
• propane-1,3-sultone
• C19296
• NS00002915
• 1,3-PROPANE SULTONE [IARC]
• P0324
• SCHEMBL46068
• 3-Hydroxypropanesulfonic acid gamma-sultone
• WLN: T5OSWTJ
• CS-W011195
• EC 214-317-9
• CCRIS 535
• UNII-L6NTK7VJX9
• 1,3-Propanesultone, 98%
• NCGC00254117-01
• H-7365
• CHEBI:82370
• 1,2lambda6-oxathiolane-2,2-dione
• DTXCID001195
• 3-HYDROXYPROPANESULFONIC ACID SULTONE
• GS-6714
• 3-HYDROXY-1-PROPANESULFONIC ACID SULTONE
• CAS-1120-71-4
• NCGC00258970-01
• EINECS 214-317-9
• CHEMBL3185243
• 1-Propanesulfonic acid, 3-hydroxy-.gamma.-sultone
• Q1933902
• 3-Hydroxy-1-propanesulfonic acid .gamma.-sultone
• DTXSID8021195
• 3-hydroxy-1-propanesulfonic acid w-sultone
• FT-0606745
• 1120-71-4
• 1,3-Propanesultone, >=99%
• 3-Hydroxypropanesulfonic acid ?-sultone
• 1,3-Propanesultone, >=99%, acid <200 ppm, H2O <100 ppm
• 1,3-TRIMETHYLENE SULTONE
• NSC 42386
• 3-Hydroxy-1-propanesulfonic acid, sultone
• 5-19-01-00005 (Beilstein Handbook Reference)
• 1-Propanesulfonic acid, 3-hydroxy-, .gamma.-sultone
• 1-Propanesulfonic acid, 3-hydroxy-, gamma-sultone
• D77717
• EN300-21242
• [1,2]oxathiolane 2,2-dioxide
• 1-Propanesulfonic acid, .gamma.-sultone
• NCGC00247894-01
• NCGC00247894-02
• MFCD00005355
• F0001-0265
• HSDB 1673
• 1,3-PROPANE SULTONE [HSDB]
• NSC-42386
• Tox21_300066
• AKOS000119611
• BP-21435
• A802481
• AI3-26990
• 1,3-Propanesultone,98%
• 3-HYDROXY-1-PROPANESULFONIC ACID GAMMA-SULTONE
• 3-HYDROXY-1-PROPANE SULFONIC SULTONE
• 3-HYDROXYPROPANESULFONIC ACID GAMMA-SULTONE
• 1,2-OXATHIOLANE, 2,2-DIOXIDE
• 1,3-PROPANESULTONE
• PROPANE SULTONE
• PROPYL SULTONE
• BBL036695
• STL559074
• 1,3-Propanesulfonate
• 1,2-Oxathrolane2,2-dioxide
• 1,3propanesultone
• 3Hydroxythietane1,1Dioxide
• Propane sultone (ACGIH)
• 1,2-oxathiolane 2,2-dioxide
• 3Hydroxy1propanesulfonic acid gammasultone
• 1,3-PROPANE SULTONE (IARC)
• 3-Hydroxy-1-propanesulphonic acid sulfone
• 3Hydroxy1propanesulphonic acid sultone
• 1,3propane sultone
• 1,2Oxathrolane 2,2dioxide
• 1-Propanesulfonic acid, 3-hydroxy-gamma-sultone
• 1Propanesulfonic acid, 3hydroxy, gammasultone
• 1,2Oxathiolane, 2,2dioxide
• 1,2-OXATHROLANE
• 1,2-oxathiolane-2,2-dioxide
• +Expand

• MDL： MFCD00005355
• InChIKey： FSSPGSAQUIYDCN-UHFFFAOYSA-N
• Inchi： 1S/C3H6O3S/c4-7(5)3-1-2-6-7/h1-3H2
• SMILES： S1(C([H])([H])C([H])([H])C([H])([H])O1)(=O)=O
• BRN： 0109782

Computed Properties

• Exact Mass: 122.00400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 122.004
• Heavy Atom Count: 7
• Complexity: 140
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 51.8

Experimental Properties

• LogP: 0.81730
• PSA: 51.75000
• Refractive Index: n/D 1.4144
• Water Partition Coefficient: Slightly soluble
• Boiling Point: 180 °C/30 mmHg(lit.)
• Melting Point: 30-33 °C (lit.)
• Flash Point: Fahrenheit: >230 ° f
  Celsius: >110 ° c
  
• Solubility: 10%
• Color/Form: 1 M in THF
• Color/Form: A colorless odorless liquid. The pure product is prismatic crystal.
• Stability/Shelf Life: Stable, but moisture sensitive. Incompatible with strong oxidizing agents, strong acids, strong bases.
• Solubility: Slightly soluble in water
• Sensitiveness: Moisture Sensitive
• Density: 1.392 g/mL at 25 °C(lit.)

1,3-Propanesultone Security Information

• Symbol: GHS07 GHS08
• RTECS：RP5425000
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S53-S45
• Packing Group：III
• Packing Group：III
• Risk Phrases：R45; R21/22
• Hazard Level：6.1
• Dangerous goods sign： T
• Hazardous Material transportation number：UN 2810 6.1/PG 3
• Hazard Statement： H302,H312,H319,H350
• Warning Statement： P201,P280,P305+P351+P338,P308+P313
• Prompt：dangerous
• Storage Condition：Store at room temperature
• PackingGroup：III
• Risk Phrases： 45-21/22
• Signal Word：Danger
• TSCA：Yes
• HazardClass：6.1
• FLUKA BRAND F CODES：21

1,3-Propanesultone Customs Data

• HS CODE：2934991000
• Customs Data：

  China Customs Code:

  2934991000

  Overview:

  2934991000. Sulfolactone and sulfolactam. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934991000. sultones and sultams. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt